Cas no 951541-06-3 (methyl 4-methoxy-3-(6-methyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-4-yl)methylbenzoate)

• Product Name: methyl 4-methoxy-3-(6-methyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-4-yl)methylbenzoate
• CAS No: 951541-06-3
• MF: C₁₈H₁₈N₂O₅S
• MW: 374.410923480988
• CID: 5430818
• Update Time: 2025-11-06

methyl 4-methoxy-3-(6-methyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-4-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxy-3-[(6-methyl-1,1-dioxo-1$l^{6},2,4-benzothiadiazin-4-yl)methyl]benzoate
• methyl 4-methoxy-3-(6-methyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-4-yl)methylbenzoate

• Inchi： 1S/C18H18N2O5S/c1-12-4-7-17-15(8-12)20(11-19-26(17,22)23)10-14-9-13(18(21)25-3)5-6-16(14)24-2/h4-9,11H,10H2,1-3H3
• InChI Key： KFMUDQJQPRHMTA-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2N(C([H])=N1)C([H])([H])C1C([H])=C(C(=O)OC([H])([H])[H])C([H])=C([H])C=1OC([H])([H])[H])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on methyl 4-methoxy-3-(6-methyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-4-yl)methylbenzoate

Methyl 4-Methoxy-3-(6-Methyl-1,1-Dioxo-4H-1λ6,2,4-Benzothiadiazin-4-Yl)methylbenzoate: A Comprehensive Overview

Methyl 4-methoxy-3-(6-methyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-4-yl)methylbenzoate, identified by the CAS number 951541-06-3, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the class of benzothiadiazines, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a benzothiadiazine ring system fused with a benzoate ester group. The presence of the methoxy group at position 4 and the methyl group at position 6 of the benzothiadiazine ring introduces significant steric and electronic effects, which influence its chemical reactivity and biological activity. Recent studies have highlighted the potential of such compounds in inhibiting certain enzymes and receptors, making them promising candidates for drug development.

One of the most notable aspects of methyl 4-methoxy-3-(6-methyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-4-yl)methylbenzoate is its ability to act as a precursor in the synthesis of more complex molecules. Researchers have explored its role in forming bioactive compounds through various synthetic pathways, including coupling reactions and cyclizations. These studies have been supported by advanced computational methods, such as molecular docking and quantum mechanics simulations, which provide insights into the compound's interaction with biological targets.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzothiadiazine core. This is followed by functionalization at specific positions to introduce substituents like the methoxy and methyl groups. The final step involves esterification to form the benzoate ester group. Recent advancements in catalytic methods have enabled higher yields and improved purity levels in these reactions, making the compound more accessible for large-scale applications.

In terms of applications, methyl 4-methoxy-3-(6-methyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-4-yl)methylbenzoate has shown potential in several areas. In pharmaceuticals, it has been investigated for its anti-inflammatory and antioxidant properties. In agrochemicals, it exhibits promising activity as a fungicide and insecticide due to its ability to disrupt key biochemical pathways in pathogens and pests.

Moreover, this compound has been utilized in materials science as a building block for constructing advanced materials with tailored properties. For instance, it has been employed in the synthesis of polymer-based composites that exhibit enhanced mechanical strength and thermal stability. These applications underscore the versatility of this compound across different disciplines.

Recent research has also focused on understanding the environmental impact of methyl 4-methoxy-3-(6-methyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-4-yl)methylbenzoate. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. These findings are crucial for ensuring sustainable practices in its production and use.

In conclusion, methyl 4-methoxy-3-(6-methyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-4-Yl)methylbenzoate (CAS No: 951541_06_3) stands out as a versatile compound with significant potential in multiple fields. Its unique structure and diverse applications make it an area of continued interest for researchers worldwide.